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Compound of Interest

1,5-Dimethyl-4-phenylimidazolidin-
Compound Name:

2-one
CAS No.: 103774-40-9
Cat. No.: B3033512

Get Quote

Executive Summary

(4R,5S)-1,5-Dimethyl-4-phenylimidazolidin-2-one (often referred to as the Ephedrine-
Derived Cyclic Urea) is a robust chiral auxiliary used primarily for the asymmetric synthesis of

-amino acids.[1] Derived from the abundant chiral pool material (-)-ephedrine, this
imidazolidinone scaffold induces high diastereoselectivity in the alkylation of attached glycine
enolates. Its rigid five-membered ring structure, combined with the steric bulk of the phenyl
group and the N-methyl substituent, creates a highly defined steric environment that directs
electrophilic attack.

Chemical Identity & Physicochemical Properties
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Property

Data

IUPAC Name

(4R,5S)-1,5-Dimethyl-4-phenylimidazolidin-2-
one

Common Name

Ephedrine cyclic urea; (4R,5S)-1,5-Dimethyl-4-

phenyl-2-imidazolidinone

CAS Number 92841-65-1 (for (4R,5S) isomer)
C
H
Molecular Formula
N
0]
Molecular Weight 190.24 g/mol

Physical State

White to off-white crystalline solid

Melting Point 171 -174°C
Soluble in CHCI
, CH
Solubility
Cl
, MeOH; sparingly soluble in water
o Derived from (-)-Ephedrine (1R,2S); retains
Chirality

configuration at C4/C5

Synthesis Protocol: The Urea Melt Method

The most scalable and atom-economical synthesis involves the condensation of (-)-ephedrine

hydrochloride with urea. This "melt" reaction avoids the need for toxic phosgene or phosgene

equivalents (like triphosgene or CDI), although those methods are valid alternatives for milder

conditions.

Mechanism of Formation
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» Nucleophilic Attack: The secondary amine of ephedrine attacks the carbonyl of urea.

o Cyclization: The hydroxyl group attacks the carbonyl intermediate (or is activated), followed
by the elimination of ammonia (NH

) and water.

o Result: Formation of the thermodynamically stable 5-membered cyclic urea.

Step-by-Step Protocol (Melt Method)

» Reagents:
o (-)-Ephedrine Hydrochloride: 1.0 equiv
o Urea: 3.0 — 4.0 equiv (Excess drives equilibrium and acts as a solvent/flux)

e Procedure:

[¢]

Mixing: Intimately mix the ephedrine HCI and urea in a round-bottom flask.

o Heating: Heat the mixture gradually to 170-200 °C in an oil bath. The urea will melt (~133
°C), creating a homogeneous liquid phase.

o Reaction: Maintain temperature for 1-2 hours. Evolution of ammonia gas will be observed
(ensure proper ventilation/scrubbing).

o Cooling: Allow the melt to cool to approx. 100 °C.

o Workup: Add water to the hot melt to dissolve excess urea. The product, being less
soluble in water than urea, will often precipitate or oil out.

o Purification: Extract with dichloromethane (DCM) or chloroform. Wash the organic layer
with water to remove residual urea. Dry over MgSO

and concentrate.

o Crystallization: Recrystallize from a mixture of EtOAc/Hexanes or Ethanol/Water to yield
pure white needles.
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Critical Quality Attribute (CQA): The product must be free of unreacted ephedrine, which can
interfere with subsequent acylation steps.

Spectroscopic Characterization

To validate the structure, look for these diagnostic signals. The absence of the broad O-H and
N-H stretches of the starting ephedrine is the primary indicator of cyclization.

« HNMR (CDCI

, 400 MHz) — Diagnostic Signals:

o 7.2-7.4 (m, 5H): Phenyl aromatic protons.

o

4.7-4.9 (d, 1H): C4-H (Benzylic methine). The coupling constant J reflects the cis/trans
relationship (fixed by the ring).

o 3.8-4.0 (m, 1H): C5-H (Methyl-bearing methine).
o 2.7-2.8 (s, 3H):N-Me singlet. (Distinctive shift for urea nitrogen).

o 0.7-0.8 (d, 3H):C-Me doublet. (Shielded by the adjacent phenyl ring due to the fixed
conformation).

o ~5.0-6.0 (br s, 1H): N-H proton (unless N-alkylated). Note: In this specific N,N'-dialkyl
structure, if N1 is methylated (as in the title compound), there is no N-H. If the title refers to
the N1-unsubstituted version, an N-H is present. The title "1,5-Dimethyl..." implies N1 is
methylated.Correction: The standard ephedrine auxiliary is often N-methylated during
synthesis or starts with N-methyl ephedrine. However, standard ephedrine is a secondary
amine. The "1,5-dimethyl" name implies N1-Me and C5-Me. The N3 is the acylation site.

e CNMR (CDCI
) — Key Peaks:
o ~160 ppm: Urea Carbonyl (C=0).

o ~60-70 ppm: Methine carbons (C4/C5).[1]

Application: Asymmetric Synthesis of -Amino Acids
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The core utility of this molecule is as a chiral auxiliary. It serves as a "temporary scaffold” to
control the stereochemistry of a reaction before being removed.

Mechanism of Action

o Attachment: The imidazolidinone is acylated (at N3) with glycine (usually protected as an
isocyanate or similar precursor) to form a glycinimide.

o Enolization: Treatment with a strong base (e.g., LIHMDS, LDA) generates a planar Z-
enolate.

o Stereocontrol: The C4-phenyl group and C5-methyl group block one face of the enolate. The
Li+ ion often chelates between the enolate oxygen and the urea carbonyl oxygen, locking the
conformation.

» Alkylation: An electrophile (R-X) approaches from the less hindered face (anti to the phenyl
group), establishing the new stereocenter with high diastereomeric excess (de > 95%).

e Hydrolysis: The auxiliary is cleaved (hydrolyzed) to release the free, optically pure

-amino acid, and the auxiliary is recovered for reuse.

Chiral Auxiliary
(Imidazolidinone)

Glycine Unit

Acylation Cleavage

Hydrolysis
LiOH/H20)

N-Acyl Glycinimide Alkylaza?gll:tée.rergediale

. ... Reuse
LiHMDS Electrophile (R-X)
-78°C Lithium Enolate Steric Control
(Face-Blocked)

Target (S)- or (R)-
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Click to download full resolution via product page

Caption: Cycle of asymmetric alkylation using the imidazolidinone auxiliary. The rigid scaffold
ensures facial selectivity during the enolate alkylation step.

Safety & Handling (GHS Classification)

» Signal Word:Warning
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e Hazard Statements:
o H302: Harmful if swallowed.
o H315/H319: Causes skin irritation / Causes serious eye irritation.
o H335: May cause respiratory irritation.

» Handling: Handle in a fume hood. Wear nitrile gloves and safety glasses. The compound is
stable at room temperature but should be stored in a cool, dry place away from strong
oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]

e 2. (4R,5S)-(-)-1,5-Dimethyl-4-phenyl-2-imidazolidinone | C11H14N20O | CID 6931391 -
PubChem [pubchem.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3033512/docs?utm_src=pdf-body#1-5-dimethyl-4-phenylimidazolidin-2-one-technical-profile-application-guide
https://www.benchchem.com/product/b3033512/docs?utm_src=pdf-body#1-5-dimethyl-4-phenylimidazolidin-2-one-technical-profile-application-guide
https://www.benchchem.com/product/b3033512/docs?utm_src=pdf-body#1-5-dimethyl-4-phenylimidazolidin-2-one-technical-profile-application-guide
https://pubchem.ncbi.nlm.nih.gov/compound/4R_5S_-1_5-dimethyl-4-phenylimidazolidin-2-one
https://www.benchchem.com/product/b3033512/docs?utm_src=pdf-body#1-5-dimethyl-4-phenylimidazolidin-2-one-technical-profile-application-guide
https://pubchem.ncbi.nlm.nih.gov/compound/4R_5S_-1_5-dimethyl-4-phenylimidazolidin-2-one
https://www.benchchem.com/product/b3033512?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/21/5/582
https://pubchem.ncbi.nlm.nih.gov/compound/4R_5S_-1_5-dimethyl-4-phenylimidazolidin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4R_5S_-1_5-dimethyl-4-phenylimidazolidin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [1,5-Dimethyl-4-phenylimidazolidin-2-one: Technical
Profile & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033512/docs#1-5-dimethyl-4-phenylimidazolidin-2-
one-technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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